4-fluoro-N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-methylbenzamide

• IUPAC Name: 4-fluoro-N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-methylbenzamide
• InChI: InChI=1S/C17H16FNO2/c1-10-8-12(6-7-14(10)18)17(21)19-16-13-5-3-2-4-11(13)9-15(16)20/h2-8,15-16,20H,9H2,1H3,(H,19,21)/t15-,16+/m0/s1
• InChI Key: UQROOKRRSRYHPT-JKSUJKDBSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2C(CC3=CC=CC=C23)O)F
• Isomeric SMILES: CC1=C(C=CC(=C1)C(=O)N[C@H]2[C@H](CC3=CC=CC=C23)O)F
• Molecular Formula: C17H16FNO2
• Molecular Weight: 285.31 g/mol

Description

4-fluoro-N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "FMI" and is a potent inhibitor of a specific enzyme known as fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of anandamide, an endocannabinoid that plays a crucial role in regulating various physiological processes such as pain, inflammation, and mood. Inhibition of FAAH by FMI can lead to an increase in anandamide levels, which has been shown to produce beneficial effects in various disease models.

Mechanism of Action

FMI works by inhibiting the enzyme 4-fluoro-N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-methylbenzamide, which is responsible for the breakdown of anandamide. Anandamide is an endocannabinoid that binds to the CB1 and CB2 receptors in the body, producing various physiological effects. Inhibition of 4-fluoro-N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-methylbenzamide by FMI leads to an increase in anandamide levels, which can activate the CB1 and CB2 receptors, producing beneficial effects in various disease models.
Biochemical and Physiological Effects:
FMI has been shown to produce various biochemical and physiological effects in animal models. It has been shown to increase anandamide levels in the brain and peripheral tissues, leading to activation of the CB1 and CB2 receptors. This activation has been shown to produce antinociceptive, anti-inflammatory, and antidepressant-like effects. FMI has also been shown to produce anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One of the advantages of FMI is its specificity for 4-fluoro-N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-methylbenzamide inhibition. This specificity allows for the selective increase in anandamide levels without affecting other endocannabinoids or neurotransmitters. Additionally, FMI has been shown to have good pharmacokinetic properties, making it a suitable candidate for drug development. However, one of the limitations of FMI is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on FMI. One potential direction is the development of FMI as a pain medication. FMI has been shown to produce antinociceptive effects in animal models of pain, indicating its potential as a pain medication. Another potential direction is the development of FMI as an anti-inflammatory drug. FMI has been shown to produce anti-inflammatory effects in animal models of inflammation, suggesting its potential as an anti-inflammatory drug. Additionally, further research is needed to determine the safety and efficacy of FMI in humans.

Synthesis Methods

The synthesis of FMI involves the reaction of 4-fluoro-3-methylbenzoic acid with (1R,2S)-2-hydroxy-2,3-dihydro-1H-indene-1-carboxylic acid, followed by the addition of thionyl chloride and N,N-dimethylformamide to produce the corresponding acid chloride. The acid chloride is then reacted with 4-aminophenol to yield FMI.

Scientific Research Applications

FMI has been extensively studied for its potential therapeutic applications in various disease models. It has been shown to produce antinociceptive effects in animal models of pain, indicating its potential as a pain medication. FMI has also been shown to produce anti-inflammatory effects in animal models of inflammation, suggesting its potential as an anti-inflammatory drug. Additionally, FMI has been shown to produce antidepressant-like effects in animal models of depression, indicating its potential as an antidepressant medication.